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An In-depth Technical Guide to the Isotopic Enrichment of Commercially Available Deuterated

Methanol (Methanol-d)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic enrichment levels of

commercially available deuterated methanol (Methanol-d). It is designed to assist researchers,

scientists, and drug development professionals in selecting the appropriate grade of deuterated

solvent for their specific applications, with a focus on data clarity and experimental

methodology.

Introduction to Deuterated Methanol
Deuterated methanol is a form of methanol in which one or more hydrogen atoms have been

replaced with deuterium, a heavy isotope of hydrogen. It is a critical solvent in various scientific

applications, most notably in Nuclear Magnetic Resonance (NMR) spectroscopy, where it is

used to dissolve samples without creating interfering signals in the proton NMR spectrum.[1][2]

It also serves as a valuable building block in the synthesis of deuterated compounds for use in

pharmaceutical research to study metabolic pathways and enhance drug efficacy.[3]

The utility of deuterated methanol is fundamentally linked to its isotopic enrichment, which

refers to the percentage of deuterium atoms at a specific position or in the entire molecule.[4]

Commercial suppliers offer a range of isotopic enrichment levels to cater to the varying

sensitivity and resolution requirements of modern analytical techniques.
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Commercially Available Grades of Deuterated
Methanol
Major chemical suppliers, including Cambridge Isotope Laboratories, Sigma-Aldrich (Merck),

and Thermo Fisher Scientific, offer several grades of deuterated methanol. These grades are

primarily distinguished by their degree of deuterium enrichment and the specific location of the

deuterium atom(s). The following tables summarize the isotopic enrichment levels and

specifications of commercially available Methanol-d.

Table 1: Methanol-d₄ (CD₃OD)
This is the most common form of deuterated methanol, where all four hydrogen atoms have

been replaced by deuterium.

Supplier Product Name
Isotopic
Enrichment
(atom % D)

Chemical
Purity

Key
Applications

Cambridge

Isotope

Laboratories

Methanol-D₄ (D,

99.8%)
99.8% ≥99.5%

NMR Solvents,

Environmental

Analysis, Priority

Pollutants[5][6]

Methanol-D₄

"100%" (D,

99.95%)

99.95% ≥99.5%
High-resolution

NMR[7]

Sigma-Aldrich Methanol-d₄ ≥99.8 atom % D -

NMR

Spectroscopy,

Mass

Spectrometry[8]

Thermo Fisher

Scientific

Methanol-d{4},

99.8%(Isotopic)
99.8% min - NMR[9]

Methanol-d{4},

100%(Isotopic)
≥99.94% ≥99.5%

High-resolution

NMR[10]
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Table 2: Methanol-d₁ (CH₃OD)
In this form, only the hydrogen atom of the hydroxyl group is replaced by deuterium.

Supplier Product Name
Isotopic
Enrichment
(atom % D)

Chemical
Purity

Key
Applications

Cambridge

Isotope

Laboratories

Methanol-OD (D,

99%)
99% ≥99%

NMR

Solvents[11]

Sigma-Aldrich Methanol-OD 99.5 atom % D 99% (CP) NMR

Thermo Fisher

Scientific

Methanol-d,

99.5+%

(Isotopic)

≥99.5% ≥99.0% (GC)

Chemical

Intermediate[12]

[13]

Table 3: Methanol-d₁ (CH₂DOH)
This variant has one deuterium atom on the methyl group.

Supplier Product Name
Isotopic
Enrichment
(atom % D)

Chemical
Purity

Key
Applications

Cambridge

Isotope

Laboratories

Methanol (D₁,

98%)
98% ≥98%

Biomolecular

NMR,

Proteomics,

Synthetic

Intermediates[14]

[15]

Experimental Protocols for Determining Isotopic
Enrichment
The determination of isotopic enrichment is crucial for quality control and for ensuring the

reliability of experimental results. The two primary analytical techniques employed for this
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purpose are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful, non-destructive technique for determining the isotopic purity

of deuterated solvents.[1][16]

Methodology:

Sample Preparation: A known amount of a reference standard with a known concentration is

added to the deuterated solvent.

Data Acquisition: A high-resolution ¹H NMR spectrum is acquired. The residual proton signals

of the deuterated solvent are observed. For example, in Methanol-d₄ (CD₃OD), a small

quintet signal corresponding to the CHD₂ group of the isotopomer CD₂HOD will be present.

Data Analysis: The integral of the residual proton signal is compared to the integral of the

known reference standard. The concentration of the residual protonated species can then be

calculated.

Enrichment Calculation: The isotopic enrichment is determined by subtracting the

percentage of the residual protonated species from 100%.

¹³C NMR can also be used to determine the degree of deuteration through the observation of

isotope effects on the carbon chemical shifts.[16]

Mass Spectrometry (MS)
Mass spectrometry is another highly sensitive technique used to determine isotopic enrichment

by measuring the mass-to-charge ratio of ions.[17][18][19]

Methodology:

Ionization: The deuterated methanol sample is introduced into the mass spectrometer and

ionized.

Mass Analysis: The ions are separated based on their mass-to-charge ratio.
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Detection: The abundance of each isotopic species (isotopologue) is measured.

Data Analysis: A mass spectrum is generated, showing the relative abundance of each

isotopologue. For Methanol-d₄, the mass spectrum would show peaks corresponding to

CD₃OD, CD₂HOD, etc.

Enrichment Calculation: The isotopic enrichment is calculated by comparing the measured

isotopic distribution to the theoretical distribution for a given enrichment level. This often

involves deconvolution algorithms to correct for the natural abundance of isotopes (e.g., ¹³C).

[17][18]

Visualizing the Workflow for Isotopic Purity
Determination
The following diagram illustrates a generalized workflow for determining the isotopic purity of

commercially available deuterated methanol.

Workflow for Isotopic Purity Determination of Methanol-d
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(e.g., GC-MS, LC-MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. neofroxx.com [neofroxx.com]

2. synmr.in [synmr.in]

3. deutramed.com [deutramed.com]

4. ukisotope.com [ukisotope.com]

5. Methanol-dâ�� - Cambridge Isotope Laboratories, DLM-24-10 [isotope.com]

6. Methanol-Dâ�� (D, 99.8%) +0.03% v/v TMS | Cambridge Isotope Laboratories, Inc.
[isotope.com]

7. Methanol-Dâ�� "100%" (D, 99.95%) | Cambridge Isotope Laboratories, Inc.
[isotope.com]

8. Methanol [sigmaaldrich.com]

9. Methanol-d{4}, 99.8%(Isotopic) 5 g | Contact Us | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

10. Methanol-d{4}, 100%(Isotopic) 10 Ea. | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

11. Methanol-OD (D, 99%)D, 99.5%) - Cambridge Isotope Laboratories, DLM-15-50
[isotope.com]

12. Methanol-d, 99.5+% (Isotopic) 25 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

13. Methanol-d, 99.5+% (Isotopic) 25 g | Contact Us | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

14. Methanol (Dâ��, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]

15. Methanol (D, 98%) - Cambridge Isotope Laboratories, DLM-1211-5 [isotope.com]

16. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b046061?utm_src=pdf-body-img
https://www.benchchem.com/product/b046061?utm_src=pdf-custom-synthesis
https://www.neofroxx.com/en/product-presentation/zeotope-deuterated-solvents-for-nmr-spectroscopy/
https://synmr.in/wp/role-of-deuterated-solvents-in-isotopic-labeling-for-chemical-research/
https://deutramed.com/deuterated-methanol-d4/
https://www.ukisotope.com/wp-content/uploads/2024/11/ISOTOPIC_ENRICHMENT.pdf
https://isotope.com/methanol-d4-d-dlm-24-10
https://isotope.com/methanol-d4-d-dlm-24tc-group
https://isotope.com/methanol-d4-d-dlm-24tc-group
https://isotope.com/methanol-d4-d-dlm-51-group
https://isotope.com/methanol-d4-d-dlm-51-group
https://www.sigmaaldrich.com/US/en/products/analytical-chemistry/analytical-chromatography/solvents/methanol
https://www.thermofisher.com/order/catalog/product/036501.06
https://www.thermofisher.com/order/catalog/product/036501.06
https://www.thermofisher.com/order/catalog/product/042320.KV
https://www.thermofisher.com/order/catalog/product/042320.KV
https://isotope.com/methanol-od-d-dlm-15-50
https://isotope.com/methanol-od-d-dlm-15-50
https://www.fishersci.com/shop/products/methanol-d-99-5-isotopic-thermo-scientific/AA8957114
https://www.fishersci.com/shop/products/methanol-d-99-5-isotopic-thermo-scientific/AA8957114
https://www.thermofisher.com/order/catalog/product/089571.14
https://www.thermofisher.com/order/catalog/product/089571.14
https://isotope.com/methanol-d1-dlm-1211-group
https://isotope.com/synthetic-intermediates/methanol-d1-dlm-1211-5
https://www.researchgate.net/post/Can_any_one_please_tell_me_How_to_determine_the_purity_of_deuterated_solvents_by_NMR_Spectroscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


17. Determination of the enrichment of isotopically labelled molecules by mass spectrometry
- PubMed [pubmed.ncbi.nlm.nih.gov]

18. researchgate.net [researchgate.net]

19. almacgroup.com [almacgroup.com]

To cite this document: BenchChem. [isotopic enrichment levels of commercially available
Methanol-d]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046061#isotopic-enrichment-levels-of-commercially-
available-methanol-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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